3-(tert-butyl)-5-nitro-1H-indole
Cat. No. B8798721
M. Wt: 218.25 g/mol
InChI Key: PDTVHDXZDIUULT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08623905B2
Procedure details
To a solution of 3-tert-butyl-5-nitro-1H-indole (2.5 g, 12 mmol) in MeOH (30 mL) was added Raney Nickel (0.2 g) under N2 protection. The mixture was stirred under hydrogen atmosphere (1 atm) at 15° C. for 1 h. The catalyst was filtered off and the filtrate was concentrated to dryness under vacuum. The residue was purified by preparative HLPC to afford 3-tert-butyl-1H-indol-5-amine (0.43 g, 19%). 1H NMR (CDCl3, 400 MHz) δ 7.72 (br.s, 1H), 7.11 (d, J=8.4 Hz, 1H), 6.86 (d, J=2.0 Hz, 1H), 6.59 (dd, J=2.0, 8.4 Hz, 1H), 6.09 (d, J=1.6 Hz, 1H), 1.37 (s, 9H); MS (ESI) m/e (M+H+) 189.1.
Yield
19%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:5]1[C:13]2[C:8](=[CH:9][CH:10]=[C:11]([N+:14]([O-])=O)[CH:12]=2)[NH:7][CH:6]=1)([CH3:4])([CH3:3])[CH3:2]>CO.[Ni]>[C:1]([C:5]1[C:13]2[C:8](=[CH:9][CH:10]=[C:11]([NH2:14])[CH:12]=2)[NH:7][CH:6]=1)([CH3:4])([CH3:2])[CH3:3]
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Inputs
Step One
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Name
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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C(C)(C)(C)C1=CNC2=CC=C(C=C12)[N+](=O)[O-]
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CO
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Name
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Quantity
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0.2 g
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Type
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catalyst
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Smiles
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[Ni]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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15 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred under hydrogen atmosphere (1 atm) at 15° C. for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The catalyst was filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated to dryness under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by preparative HLPC
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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C(C)(C)(C)C1=CNC2=CC=C(C=C12)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.43 g | |
| YIELD: PERCENTYIELD | 19% | |
| YIELD: CALCULATEDPERCENTYIELD | 19% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
